Cas no 2229592-68-9 (1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene
• CAS No: 2229592-68-9
• MF: C₁₃H₁₉BrO
• MW: 271.193363428116
• CID: 6150254
• PubChem ID: 165696596
• Update Time: 2025-06-15

1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene
• 2229592-68-9
• EN300-1924067

• Inchi： 1S/C13H19BrO/c1-10(2)15-12-7-5-11(6-8-12)13(3,4)9-14/h5-8,10H,9H2,1-4H3
• InChI Key： DZLYUNKEASRUEB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=CC=1)OC(C)C

Computed Properties

• Exact Mass: 270.06193g/mol
• Monoisotopic Mass: 270.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene

Introduction to 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene (CAS No. 2229592-68-9)

1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene, identified by the CAS number 2229592-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic ethers, characterized by its benzene core substituted with a bromoalkyl group at the ortho position and a propoxy group at the para position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene consists of a benzene ring linked to a brominated isobutyl group and a propyl ether moiety. This configuration imparts distinct electronic and steric properties, which are critical for its potential biological activity. The presence of both bromine and oxygen-containing functional groups enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in aromatic ethers due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The structural motif of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene aligns well with this trend, as it combines elements known to interact favorably with biological targets.

One of the most compelling aspects of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene is its potential as a scaffold for developing novel therapeutic agents. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules. Additionally, the propoxy group can be modified to introduce other pharmacophores, enhancing the compound's pharmacological profile.

Recent studies have highlighted the importance of aromatic ethers in medicinal chemistry. For instance, derivatives of benzene ethers have been shown to exhibit significant anti-inflammatory and analgesic properties. The structural similarity between 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene and these known bioactive compounds suggests that it may share similar mechanisms of action. This hypothesis is supported by computational studies that predict favorable interactions between this molecule and biological targets.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene involves multi-step organic reactions, starting from readily available precursors. The key steps include bromination of an appropriate aromatic substrate followed by etherification with propanol derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its biological potential on a larger scale.

From a pharmacological perspective, 1-(1-bromo-2-methylpropan-2-yl)-4-(propan-2-yloxy)benzene exhibits several promising characteristics. Its molecular structure suggests that it can interact with enzymes and receptors involved in disease pathways. Preliminary in vitro studies have indicated that this compound may possess inhibitory activity against certain enzymes relevant to cancer progression. These findings warrant further investigation into its therapeutic efficacy.

The development of new drug candidates relies heavily on understanding their interactions at the molecular level. Computational modeling has become an indispensable tool in this process, allowing researchers to predict how 1-(1-bromo-2-methylpropan-2-yloxy)benzene might bind to target proteins or nucleic acids. Such simulations provide valuable insights into its pharmacokinetic properties and help guide optimization efforts.

In conclusion, 1-(1-bromo-2-methylpropan-2-yloxy)benzene (CAS No. 2229592-68-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration. As synthetic techniques and computational methods continue to advance, the prospects for developing novel therapeutics based on this scaffold are bound to expand.